![molecular formula C21H17ClN2O3 B5366004 N,N-dibenzyl-2-chloro-4-nitrobenzamide](/img/structure/B5366004.png)
N,N-dibenzyl-2-chloro-4-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-dibenzyl-2-chloro-4-nitrobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. This compound is also known as DBN and is a yellow crystalline solid that is insoluble in water but soluble in organic solvents.
Mechanism of Action
The mechanism of action of N,N-dibenzyl-2-chloro-4-nitrobenzamide is not fully understood. However, it has been proposed that DBN may act by inhibiting the activity of enzymes involved in DNA replication and cell division, leading to the inhibition of tumor growth. DBN has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In addition to its antitumor activity, DBN has been found to exhibit anti-inflammatory and antioxidant properties. It has also been shown to modulate the activity of various enzymes and receptors, including cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB).
Advantages and Limitations for Lab Experiments
One of the main advantages of using N,N-dibenzyl-2-chloro-4-nitrobenzamide in lab experiments is its ability to exhibit antitumor activity against various cancer cell lines. This makes it a potential candidate for the development of new anticancer agents. However, DBN is relatively insoluble in water, which can limit its use in certain experiments. Additionally, further studies are needed to fully understand the mechanism of action of DBN and its potential side effects.
Future Directions
There are several future directions for research on N,N-dibenzyl-2-chloro-4-nitrobenzamide. One potential direction is to investigate the use of DBN as a potential anticancer agent in vivo. This would involve testing the compound in animal models to determine its efficacy and potential side effects. Another direction is to explore the use of DBN in the development of new antimicrobial agents. Finally, further studies are needed to fully understand the mechanism of action of DBN and its potential applications in other fields such as material science and organic synthesis.
Synthesis Methods
The synthesis of N,N-dibenzyl-2-chloro-4-nitrobenzamide can be achieved by the reaction of 2-chloro-4-nitrobenzoic acid with benzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction proceeds via an amide bond formation mechanism, resulting in the formation of DBN as a yellow crystalline solid.
Scientific Research Applications
N,N-dibenzyl-2-chloro-4-nitrobenzamide has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. DBN has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.
properties
IUPAC Name |
N,N-dibenzyl-2-chloro-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN2O3/c22-20-13-18(24(26)27)11-12-19(20)21(25)23(14-16-7-3-1-4-8-16)15-17-9-5-2-6-10-17/h1-13H,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCCROLLMSSDXSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.